Cas no 2386955-34-4 (4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole)

• Product Name: 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole
• CAS No: 2386955-34-4
• MF: C₅H₅BrClNO₂
• MW: 226.455699682236
• CID: 5924281
• PubChem ID: 155944003
• Update Time: 2025-06-08

4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(chloromethyl)-3-methoxyisoxazole
• 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole
• 2386955-34-4
• EN300-1716761

• Inchi： 1S/C5H5BrClNO2/c1-9-5-4(6)3(2-7)10-8-5/h2H2,1H3
• InChI Key： DZQSOUGCKVZKQN-UHFFFAOYSA-N
• SMILES： O1C(CCl)=C(Br)C(OC)=N1

Computed Properties

• Exact Mass: 224.91922g/mol
• Monoisotopic Mass: 224.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.698±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 307.2±37.0 °C(Predicted)
• pka: -5.63±0.50(Predicted)

Additional information on 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole

Introduction to 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole (CAS No. 2386955-34-4)

4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 2386955-34-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of bromine, chlorine, and methoxy substituents on the oxazole ring introduces unique reactivity and functionalization potential, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole make it a versatile intermediate in organic synthesis. The bromine atom at the 4-position serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This allows for the introduction of aryl or alkyl groups, expanding the compound's utility in constructing more complex molecular architectures. Additionally, the chloromethyl group at the 5-position provides a site for nucleophilic substitution reactions, enabling the attachment of various pharmacophores. The methoxy group at the 3-position further enhances the compound's reactivity and can be modified through oxidation or reduction processes.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific substitution pattern of 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole positions it as a promising candidate for drug discovery efforts targeting these diseases. For instance, studies have shown that oxazole-based compounds can interfere with essential metabolic pathways in pathogens and cancer cells, making them attractive leads for therapeutic development.

One of the most compelling aspects of 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole is its potential as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By leveraging the reactivity of its bromine and chloromethyl groups, researchers can design analogs that selectively inhibit aberrant kinase activity. Preliminary computational studies have suggested that modifications to this scaffold could yield compounds with improved binding affinity and selectivity against target kinases.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Heterocycles are prevalent in many FDA-approved drugs due to their ability to mimic natural biomolecules and interact with biological targets in specific ways. 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole exemplifies this trend by combining a well-established heterocyclic core with functional groups that facilitate further chemical manipulation. This combination allows medicinal chemists to rapidly explore structure-activity relationships (SAR) and optimize lead compounds for clinical development.

Advances in synthetic methodologies have further enhanced the accessibility of 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole and its derivatives. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production scales, reducing costs and accelerating research timelines. These innovations are particularly valuable in academic settings where rapid screening of large compound libraries is essential for identifying promising drug candidates.

The biological evaluation of 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole has revealed several intriguing findings. In vitro assays have demonstrated that certain derivatives exhibit potent activity against bacterial strains resistant to conventional antibiotics. This is particularly relevant given the global challenge of antibiotic resistance, where novel therapeutic agents are urgently needed. Additionally, preclinical studies have shown that some oxazole-based compounds can modulate inflammatory pathways without significant off-target effects.

The future prospects for 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole are promising as research continues to uncover new applications for this versatile scaffold. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By integrating high-throughput screening technologies with advanced computational modeling, researchers can more efficiently identify lead compounds with optimal pharmacokinetic profiles.

In conclusion,4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole (CAS No. 2386955-34-4) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its potential applications in drug discovery span multiple therapeutic areas, including oncology and infectious diseases. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,this compound is poised to play a crucial role in developing next-generation therapeutics.